5-Amino-3-methyl-isothiazole-4-carbonitrile

• IUPAC Name: 5-amino-3-methyl-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C5H5N3S/c1-3-4(2-6)5(7)9-8-3/h7H2,1H3
• InChI Key: PJQFZPWSFDVYIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1C#N)N
• Molecular Formula: C5H5N3S
• DSSTOX Substance ID: DTXSID00363506
• Molecular Weight: 139.18 g/mol
• CAS RN: 41808-35-9

Description

“5-Amino-3-methyl-isothiazole-4-carbonitrile” is a chemical compound with the molecular formula C5H5N3S and a molecular weight of 139.18 g/mol. It is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of “5-Amino-3-methyl-isothiazole-4-carbonitrile” consists of 5 carbon atoms, 5 hydrogen atoms, 3 nitrogen atoms, and 1 sulfur atom. More detailed structural analysis, such as bond lengths and angles, are not available in the retrieved sources.

Chemical Reactions Analysis

The chemical reactions involving “5-Amino-3-methyl-isothiazole-4-carbonitrile” are not explicitly mentioned in the retrieved sources.

Physical And Chemical Properties Analysis

“5-Amino-3-methyl-isothiazole-4-carbonitrile” is a solid at room temperature. More detailed physical and chemical properties, such as melting point, boiling point, and solubility, are not available in the retrieved sources.

Scientific Research Applications

Pharmacology

5-Amino-3-methyl-isothiazole-4-carbonitrile: has been utilized in pharmacological research as a precursor for several inhibitors and anticancer agents. . .

Organic Synthesis

In the realm of organic synthesis, 5-Amino-3-methyl-isothiazole-4-carbonitrile serves as a building block for the synthesis of various heterocyclic compounds. Its reactivity with different reagents allows for the creation of a wide array of molecules with potential pharmacological activities. .

Medicinal Chemistry

. The ability to modify the isothiazole ring by introducing different functional groups makes it a flexible tool for designing new drugs with improved efficacy and safety profiles.

Industrial Chemistry

Industrial applications of 5-Amino-3-methyl-isothiazole-4-carbonitrile include its use as an intermediate in the manufacture of more complex chemical entities. .

Biochemistry Research

In biochemistry, this compound is studied for its interaction with biological macromolecules. It can be used to investigate enzyme mechanisms, receptor-ligand interactions, and the synthesis of biomolecules. .

Agricultural Chemistry

While direct applications in agricultural chemistry are not extensively documented, the potential of 5-Amino-3-methyl-isothiazole-4-carbonitrile in this field lies in its chemical properties that could be harnessed to synthesize compounds with herbicidal or pesticidal activities. .

Mechanism of Action

Target of Action

It is used in pharmacological studies as a precursor for mmp12 inhibitors and aurora kinase inhibitors .

Mode of Action

As a precursor to MMP12 inhibitors and Aurora kinase inhibitors, it may interact with these targets to inhibit their activity .

Biochemical Pathways

The compound’s influence on biochemical pathways is likely related to its role as a precursor to MMP12 inhibitors and Aurora kinase inhibitors . These inhibitors can affect various biochemical pathways, including those involved in cell cycle regulation and extracellular matrix degradation .

Result of Action

As a precursor to mmp12 inhibitors and aurora kinase inhibitors, its effects may be related to the inhibition of these targets .

Action Environment

It is recommended to store the compound in a dark place, sealed in dry conditions, at 2-8°c .

Safety and Hazards

“5-Amino-3-methyl-isothiazole-4-carbonitrile” is classified as having acute toxicity (Category 4) for oral, dermal, and inhalation routes. It can cause skin irritation (Category 2) and eye irritation (Category 2). It may also cause respiratory irritation (Category 3).

Future Directions

The future directions of “5-Amino-3-methyl-isothiazole-4-carbonitrile” are not explicitly mentioned in the retrieved sources.

Synthesis routes and methods I

Procedure details

A 3 liter multi-neck flask was equipped with dropping funnel, air stirrer, thermometer and condenser. To the flask was charged 3-amino-2-cyanothiocrotonamide 1 (40 g, 0.283 mole) and methanol (2 liters). A dark, almost homogeneous solution resulted. Hydrogen peroxide (80 ml, 100 vol, 0.7 mole) was then added dropwise over a period of 10 minutes. On completion of the addition the reaction mixture was slowly heated to reflux over a period of 30 mins and refluxing continued for 30 mins. TLC indicated complete reaction (silica, CHCl3). The hot solution was treated with activated carbon and then filtered through kieselguhr. The filtrates were then concentrated by evaporation to a volume of about 300 ml. The concentrated slurry was poured into ice-water (1400-1500 g) and the resultant product filtered-off, washed with water (2×150 ml), pulled as dry as possible on the filter and finally dried in a vacuum oven at 55° C.

Synthesis routes and methods II

Procedure details

To a stirred solution of (2E)-3-amino-2-cyanobut-2-enethioamide (method 3) (111 g, 0.78 mol) in methanol (2 L) was added dropwise 200 ml of 35% hydrogen peroxide over a period of 30 min. After the completion of the addition the mixture was stirred at 60° C. for 3 h after which the TLC showed the completion of the reaction. The reaction mixture was evaporated to 300 ml in a rotary evaporator and cooled in an ice-bath. The crystallized product was filtered off and washed with isopropyl alcohol (100 ml) and dried in vacuum at 50° C. overnight to provide 5-amino-3-methylisothiazole-4-carbonitrile (105.63 g, 96%) as a light yellow crystalline solid. 1H NMR (300 MHz, DMSO-d6) δ 2.24 (s, 3H), 8.00 (bs, 2H).

Q & A

Q1: What is the significance of 5-Amino-3-methylisothiazole-4-carbonitrile in the synthesis of isothiazolo[5,4-d]pyrimidines?

A1: 5-Amino-3-methylisothiazole-4-carbonitrile serves as a crucial starting material for synthesizing a variety of 4-amino-3-methylisothiazolo[5,4-d]pyrimidines. The research demonstrates this by reacting the compound with orthoesters, followed by cyclization with primary amines []. This highlights its utility as a building block for more complex heterocyclic compounds with potential biological activity.

Q2: Besides its use in synthesizing pyrimidine derivatives, what other reactions involving 5-Amino-3-methylisothiazole-4-carbonitrile are discussed in the paper?

A2: The paper also explores the hydrolysis of 5-Amino-3-methylisothiazole-4-carbonitrile to its corresponding amide. This amide can then be cyclized with orthoesters to yield 5H-isothiazolo[5,4-d]pyrimidin-4-ones []. Additionally, the reaction of 5-Amino-3-methylisothiazole-4-carbonitrile with sodium methyl xanthate provides access to pyrimidinethione derivatives [], broadening the scope of its synthetic applications.